7-Tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
7-Tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
5086-68-0
VCID:
VC0187363
InChI:
InChI=1S/C20H23ClN2OS/c1-20(2,3)12-7-8-14-15(10-12)25-19-16(14)18(24)22-17(23-19)11-5-4-6-13(21)9-11/h4-6,9,12,17,23H,7-8,10H2,1-3H3,(H,22,24)
SMILES:
CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC(=CC=C4)Cl
Molecular Formula:
C20H23ClN2OS
Molecular Weight:
374.9 g/mol
7-Tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No.: 5086-68-0
Main Products
VCID: VC0187363
Molecular Formula: C20H23ClN2OS
Molecular Weight: 374.9 g/mol
![7-Tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one - 5086-68-0](/images/no_structure.jpg)
| CAS No. | 5086-68-0 |
|---|---|
| Product Name | 7-Tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Molecular Formula | C20H23ClN2OS |
| Molecular Weight | 374.9 g/mol |
| IUPAC Name | 7-tert-butyl-2-(3-chlorophenyl)-2,3,5,6,7,8-hexahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C20H23ClN2OS/c1-20(2,3)12-7-8-14-15(10-12)25-19-16(14)18(24)22-17(23-19)11-5-4-6-13(21)9-11/h4-6,9,12,17,23H,7-8,10H2,1-3H3,(H,22,24) |
| Standard InChIKey | LJLZIDAFRNZQGN-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC(=CC=C4)Cl |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)NC(N3)C4=CC(=CC=C4)Cl |
| PubChem Compound | 3125390 |
| Last Modified | Nov 11 2021 |
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